Cas no 1172979-30-4 (1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1172979-30-4
• MF: C₂₂H₁₇F₂N₃O₃
• MW: 409.385492086411
• CID: 5933329
• PubChem ID: 42109824
• Update Time: 2025-07-28

1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(furan-2-ylmethyl)pyrazole-3-carboxamide
• 4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-[(furan-2-yl)methyl]-1H-pyrazole-3-carboxamide
• 1172979-30-4
• F5069-0609
• AKOS024494744

• Inchi： 1S/C22H17F2N3O3/c23-16-5-3-15(4-6-16)14-30-20-13-27(18-9-7-17(24)8-10-18)26-21(20)22(28)25-12-19-2-1-11-29-19/h1-11,13H,12,14H2,(H,25,28)
• InChI Key： WQZNMTPZIIADLU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCC2=CC=CO2)=O)=N1)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 409.12379774g/mol
• Monoisotopic Mass: 409.12379774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide (CAS No. 1172979-30-4)

The compound 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide, identified by its CAS No. 1172979-30-4, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with fluorophenyl and furan groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its potential as a bioactive scaffold in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. The incorporation of fluorine atoms and heterocyclic moieties (e.g., furan) is a common strategy to optimize drug-like properties, making this compound a valuable candidate for further study.

From a synthetic chemistry perspective, the preparation of CAS No. 1172979-30-4 involves multi-step organic reactions, including cross-coupling and functional group transformations. Its carboxamide functionality offers versatility for further derivatization, a feature highly sought after in high-throughput screening libraries. The compound’s molecular weight and logP values suggest favorable pharmacokinetic profiles, a topic frequently searched by researchers in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Beyond pharmaceuticals, 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide has garnered attention in agrochemical innovation. Fluorinated pyrazoles are known for their herbicidal and insecticidal activities, addressing global challenges like crop resistance and sustainable farming. This dual applicability in life sciences and agriculture underscores its interdisciplinary relevance.

Analytical characterization of CAS No. 1172979-30-4 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a critical factor for industries prioritizing regulatory compliance. The compound’s stability under various conditions is another area of active investigation, particularly for formulation scientists.

In the context of intellectual property, patents involving pyrazole-carboxamide derivatives have seen a steady rise, reflecting their commercial potential. Searches for structure-activity relationships (SAR) and patent landscapes related to this compound class are common among R&D professionals, highlighting its competitive edge in innovation-driven markets.

Environmental and green chemistry considerations are also pivotal. The synthesis of 1172979-30-4 is being optimized to reduce hazardous waste, aligning with the Principles of Green Chemistry. This resonates with the broader scientific community’s shift toward eco-friendly synthesis and circular economy practices.

In summary, 1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-N-(furan-2-yl)methyl-1H-pyrazole-3-carboxamide represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to agricultural solutions—coupled with its structural novelty, position it as a molecule of enduring interest. As scientific inquiries into fluorinated heterocycles expand, this compound is poised to remain at the forefront of cutting-edge research.